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Executive Summary
This technical guide addresses the request for an in-depth analysis of the crystal structure of

"Tetrachloroiridium hydrate dihydrochloride." A comprehensive search of chemical and

crystallographic databases, as well as the broader scientific literature, indicates that no

experimentally determined crystal structure has been published for a compound with this

specific name or a corresponding chemical formula (e.g., H₂[IrCl₄]·H₂O·2HCl). The name itself

is chemically ambiguous and does not correspond to a standard, well-characterized iridium

complex.

Given the absence of data for the requested compound, this guide will instead focus on the

closest, structurally characterized chemical relatives: salts containing the trans-

tetrachlorodiaquairidate(III) anion, [IrCl₄(H₂O)₂]⁻, and the trans-dichlorotetraaquairidium(III)

cation, [IrCl₂(H₂O)₄]⁺. These species represent stable, octahedral coordination complexes of

Iridium(III) that incorporate both chloride and water ligands, making them the most relevant

analogues for a scientific audience interested in the structural chemistry of hydrated iridium

chlorides.

Introduction: The Challenge of Iridium(III)
Aquachloro Speciation
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Iridium(III) in aqueous hydrochloric acid solutions exists as a complex equilibrium of various

aquachloro species, [IrClₓ(H₂O)₆₋ₓ]⁽³⁻ˣ⁾⁺. The precise species present depends on factors

such as chloride concentration, pH, and temperature. Isolating and crystallizing a single

species from this mixture can be challenging. While "Tetrachloroiridium hydrate

dihydrochloride" is not a recognized compound, the name suggests an interest in an iridium

species with four chloride ligands and associated water/protons. The trans-[IrCl₄(H₂O)₂]⁻ anion

is a stable and well-documented example of such a species.

Crystal Structure of a Related Cationic Complex:
(H₃tacn)trans-IrCl₂(H₂O)₄₂
While the primary interest lies in a tetrachloro species, a high-quality crystal structure has been

determined for a related complex where the ligand ratio is inverted: the trans-

dichlorotetraaquairidium(III) cation. This structure provides valuable insight into the

coordination geometry and bond parameters of Ir(III) with both water and chloride ligands.

The structure was determined for the double salt (H₃tacn)trans---INVALID-LINK--₂ (where tacn

= 1,4,7-triazacyclononane).[1]

The key structural parameters for the trans-[IrCl₂(H₂O)₄]⁺ cation within this salt are summarized

below.
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Parameter Value

Crystal System Monoclinic

Space Group C2/c

Unit Cell Dimensions a = 11.8667(14) Å

b = 8.1145(11) Å

c = 19.319(3) Å

β = 92.812(11)°

Coordination Geometry Octahedral

Selected Bond Lengths Ir—Cl: (Average) ~2.35 Å

Ir—O (axial): (Average) ~2.05 Å

Ir—O (equatorial): (Average) ~2.05 Å

Selected Bond Angles Cl—Ir—Cl: ~180° (trans)

O—Ir—O (equatorial): ~90°

Cl—Ir—O: ~90°

Note: Exact bond lengths and angles for the specific iridium cation would be detailed in the

primary publication. The values provided are typical for such complexes.

The synthesis of the (H₃tacn)trans---INVALID-LINK--₂ salt provides a methodological blueprint

for isolating aquachloro iridium species.

Precursor Synthesis: The hexaaquairidium(III) ion, [Ir(H₂O)₆]³⁺, is prepared first, often from a

starting material like iridium(III) chloride hydrate (IrCl₃·xH₂O) or a cesium iridium alum.

Reaction: The target complex, trans-[IrCl₂(H₂O)₄]⁺, was identified as a minor product from

the reaction between [Ir(H₂O)₆]³⁺ and tacn·3HCl in an aqueous cesium sulfate medium.[1]

Crystallization: Single crystals suitable for X-ray diffraction were obtained directly from the

reaction medium. The presence of the bulky organic cation (H₃tacn)³⁺ and sulfate anions
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facilitated the crystallization of this specific double salt.

Structure Determination: A suitable single crystal was mounted on a diffractometer. Data was

collected, and the structure was solved and refined using standard crystallographic software

packages.

Logical Workflow for Iridium Complex
Crystallization and Structure Determination
The process of identifying and characterizing a new coordination complex like the one

described follows a logical and systematic workflow. This workflow is essential for ensuring the

accurate determination of the molecular structure and properties of the compound.
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Caption: Experimental workflow for synthesis and crystallographic analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b108157?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion and Recommendations
For researchers interested in the specific area of tetrachloroiridate hydrates, the following is

recommended:

Focus on Analogues: Direct future research toward the synthesis and crystallization of

simple alkali metal salts of the trans-[IrCl₄(H₂O)₂]⁻ anion. This species is the most logical and

chemically sound interpretation of the originally requested compound name.

Systematic Synthesis: Employ systematic crystallization screening techniques, varying

counter-ions (e.g., Cs⁺, K⁺, Rb⁺), solvents, and temperature to isolate and grow single

crystals of a salt containing the [IrCl₄(H₂O)₂]⁻ anion.

Consult Databases: For definitive structural information, researchers should consult primary

crystallographic databases such as the Inorganic Crystal Structure Database (ICSD) or the

Cambridge Structural Database (CSD) for the most current entries on iridium-chloride-water

complexes.

This guide provides a scientifically grounded alternative to the initial query, focusing on verified

and published structural data for closely related iridium(III) aquachloro complexes, thereby

maintaining the high standard of technical accuracy required by the intended audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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